4-Butoxy-3,5-dichlorobenzoic acid
Overview
Description
4-Butoxy-3,5-dichlorobenzoic acid is a chemical compound with the CAS Number: 41490-11-3 . It has a molecular weight of 263.12 . The IUPAC name for this compound is this compound . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H12Cl2O3/c1-2-3-4-16-10-8(12)5-7(11(14)15)6-9(10)13/h5-6H,2-4H2,1H3,(H,14,15) . This indicates that the compound has a benzene ring with two chlorine atoms and a butoxy group attached to it, as well as a carboxylic acid group. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
1. Natural Product Isolation
4-Butoxy-3,5-dichlorobenzoic acid, though not explicitly studied, is structurally related to compounds isolated from cyanobacteria. For example, a highly chlorinated aromatic compound, 3,5-bis(2,4-dichlorophenoxy)-2,6-dichlorophenol, was isolated from Fischerella ambigua, showing moderate activity against Trypanosoma rhodesiense (Wright, Papendorf, & König, 2005).
2. Catalyst in Organic Synthesis
While not the same compound, closely related chlorobenzoic acids have been used as catalysts in organic synthesis. For instance, tetrachlorobenzo[d][1,3,2]dioxaborol-2-ol, a related compound, has been an effective catalyst for the amide condensation of sterically demanding carboxylic acids (Maki, Ishihara, & Yamamoto, 2006).
3. Photolabile Protecting Groups
Compounds structurally similar to this compound have been utilized as photolabile protecting groups. For example, 4‐oxo‐4‐(pyren‐4‐ylmethoxy) butanoic acid has been used to demonstrate optical gating of nanofluidic devices based on synthetic ion channels (Ali et al., 2012).
4. Scaffolding in Bioactive Compounds
3,5-Dihalobenzoic acid derivatives, like this compound, are known as scaffolds for compounds with various biological activities. They have been used in the synthesis of liquid crystals, fungicides, and organo-tin antitumor compounds (Bradley, Collins, Tabakin, & Hunt, 2010).
5. Kinetics of Microbial Dehalogenation
Similar compounds, like 3,5-dichlorobenzoate, have been studied in microbial dehalogenation processes. These studies provide insights into the kinetics and environmental breakdown of halogenated aromatic compounds (Suflita, Robinson, & Tiedje, 1983).
6. Analytical Chemistry Applications
This compound and similar compounds are often subjects of analytical studies to improve separation and detection techniques. For example, the separation of chlorophenoxy and benzoic herbicide acids was enhanced using ionic liquids as additives (Yu, Qin, & Li, 2005).
7. Environmental Degradation Studies
Studies on the degradation of chlorobenzoic acids, like this compound, are crucial in understanding their environmental impact. Enhanced degradation of chlorobenzoic acids through processes like ozonation has been explored (Jing, Wen, Huang, Deng, & Ma, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as dichlorobenzoic acids, have been used in studies related to suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura coupling, the reaction involves the transmetalation of formally nucleophilic organic groups from boron to palladium .
Biochemical Pathways
It’s known that 3,5-dichlorobenzoic acid, a similar compound, has roles as a metabolite and herbicide , suggesting it may interact with various biochemical pathways.
Result of Action
Similar compounds like 3,4-dichlorobenzoic acid have been used to study the metabolic fate of other compounds , suggesting that 4-Butoxy-3,5-dichlorobenzoic acid may also have significant metabolic interactions.
properties
IUPAC Name |
4-butoxy-3,5-dichlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl2O3/c1-2-3-4-16-10-8(12)5-7(11(14)15)6-9(10)13/h5-6H,2-4H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYHMOPIRWGCPQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1Cl)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701300705 |
Source
|
| Record name | 4-Butoxy-3,5-dichlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701300705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41490-11-3 |
Source
|
| Record name | 4-Butoxy-3,5-dichlorobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41490-11-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Butoxy-3,5-dichlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701300705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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